Encoded peptide libraries and the discovery of new cell binding ligands†

Chemical Communications Pub Date: 2011-06-09 DOI: 10.1039/C1CC11668A

Abstract

Cells over-expressing integrins or CCR6 were incubated on a DNA microarray, pre-hybridized with a 10 000 member PNA-encoded peptide library allowing novel cell specific ligands for integrins and CCR6 to be identified.

Graphical abstract: Encoded peptide libraries and the discovery of new cell binding ligands
Encoded peptide libraries and the discovery of new cell binding ligands†
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